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Compound of Interest

Compound Name: MC-Val-Cit-PAB-VX765

Cat. No.: B1191799 Get Quote

This document provides crucial safety and logistical information for the proper disposal of the

antibody-drug conjugate (ADC) component, MC-Val-Cit-PAB-VX765. The following procedures

are designed to ensure the safety of laboratory personnel and the environment. Researchers,

scientists, and drug development professionals should adhere to these guidelines to minimize

risks associated with handling potent pharmaceutical compounds.

I. Understanding the Components
MC-Val-Cit-PAB-VX765 is a complex molecule comprising three key parts:

MC (Maleimidocaproyl): A linker component that facilitates conjugation to the antibody.

Val-Cit-PAB (Valine-Citrulline-p-aminobenzylcarbamate): A cleavable linker designed to be

stable in the bloodstream and release the payload within target cells.[1]

VX765 (Belnacasan): A caspase inhibitor payload.[2]

While VX765 itself is not classified as a hazardous substance, it may cause irritation and be

harmful if inhaled, ingested, or absorbed through the skin.[3][4] However, when conjugated

within an ADC, the entire molecule must be handled with the high degree of caution afforded to

potent cytotoxic compounds.[5][6]

II. Safety Data for VX765
The following table summarizes the key safety information for the payload component, VX765.
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Parameter Information Source

GHS Classification Not classified as hazardous [3][4]

Potential Hazards

May be irritating to mucous

membranes and upper

respiratory tract. May be

harmful by inhalation,

ingestion, or skin absorption.

[3]

First Aid - Inhalation
Remove to fresh air. Seek

immediate medical attention.
[3]

First Aid - Skin Contact

Wash with plenty of water.

Remove contaminated

clothing.

[3]

First Aid - Eye Contact
Flush eyes with plenty of

water. Seek medical attention.
[3]

First Aid - Ingestion

Wash out mouth with water if

the person is conscious. Seek

immediate medical attention.

[3]

Extinguishing Media
Water spray, dry powder, foam,

carbon dioxide.
[3]

III. Disposal Workflow for MC-Val-Cit-PAB-VX765
The proper disposal of ADCs and their components is a critical aspect of laboratory safety. The

following workflow outlines the necessary steps for the safe disposal of MC-Val-Cit-PAB-
VX765.

Figure 1. Workflow for the safe disposal of MC-Val-Cit-PAB-VX765.

IV. Detailed Disposal Procedures
Adherence to the following step-by-step protocol is mandatory for the disposal of MC-Val-Cit-
PAB-VX765.

1. Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including a disposable lab coat, safety goggles, and double

gloves, when handling the compound or its waste.[7]

2. Decontamination:

All surfaces and equipment that have come into contact with MC-Val-Cit-PAB-VX765 must

be decontaminated.

A common and effective decontamination procedure involves wiping surfaces with a 10%

bleach solution, followed by a rinse with water to remove bleach residue. The efficacy of the

decontamination process should be validated.

3. Waste Segregation and Collection:

Establish a dedicated and clearly marked hazardous waste collection area.

Solid Waste: All disposable items, such as gloves, lab coats, pipette tips, and empty vials,

must be collected in a designated, puncture-proof hazardous waste container lined with a

heavy-duty plastic bag.[7]

Liquid Waste: All solutions containing MC-Val-Cit-PAB-VX765 and rinsates from

decontamination procedures should be collected in a sealed, leak-proof hazardous waste

container.

4. Labeling:

All waste containers must be clearly labeled as "Hazardous Cytotoxic Waste" and include the

name of the compound.

5. Final Disposal:

The disposal of cytotoxic hazardous waste must be handled by a licensed and certified

hazardous waste management company.

Ensure that all disposal procedures comply with institutional, local, and national regulations

for hazardous and cytotoxic waste.[5]
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Disclaimer: This document provides guidance based on available safety information. It is the

responsibility of the user to conduct a thorough risk assessment and to comply with all

applicable safety regulations and institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1191799?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

